2-(4-chlorophenyl)ethanesulfonyl Chloride
Overview
Description
2-(4-chlorophenyl)ethanesulfonyl Chloride is a useful research compound. Its molecular formula is C8H8Cl2O2S and its molecular weight is 239.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Sulfonyl Chlorides and Derivatives : 2-(4-chlorophenyl)ethanesulfonyl chloride is involved in various synthesis processes, particularly in the formation of sulfonyl chlorides and their derivatives. For instance, the synthesis and thermolysis of 2-(phenylthio)ethanesulfonyl chloride, a closely related compound, have been studied, indicating its potential use in the preparation of various chemical compounds (King & Khemani, 1985).
Formation of Esters and Amides : The compound plays a role in the formation of esters and amides, as demonstrated in the preparation of ethanesulphonamide by chlorination of ethyl mercaptan (Hao Li-yong, 2002).
Pharmaceutical Intermediate : It is used as an intermediate in the synthesis of pharmaceutical compounds. For example, it has been used in the preparation of Clopidogrel, an antiplatelet drug (Yinghua Li, Hong-wu Xu, & Liuxue Zhang, 2012).
Chemical Properties and Applications
Study of Nucleofugality : Research on 2-substituted ethanesulfonyl chlorides, which include this compound, has provided insights into the effects of nucleofugality on chemical reactions (King, Hillhouse, Lauriston, & Khemani, 1988).
Role in Organic Synthesis : The compound's utility in organic synthesis is highlighted by its involvement in reactions such as the formation of 4,6-dimethoxyindoles with oxalyl chloride (D. Black, N. Kumar, & D. McConnell, 1996).
Environmental and Analytical Chemistry
Study of Environmental Contaminants : It has been used in studies to understand the behavior of environmental contaminants, such as in the investigation of chlorinated ethenes reduction (H. Lien & Wei‐xian Zhang, 2001).
- Zhao, Yaobin Zhang, X. Quan, & Shuo Chen, 2010)](https://consensus.app/papers/enhanced-oxidation-4chlorophenol-using-radicals-zhao/3bb2ff0b144b5fbdb1a7f79730dd95ae/?utm_source=chatgpt).
Properties
IUPAC Name |
2-(4-chlorophenyl)ethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2O2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDLOYHZHKDCZHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCS(=O)(=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374031 |
Source
|
| Record name | 2-(4-chlorophenyl)ethanesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00374031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
76653-13-9 |
Source
|
| Record name | 2-(4-chlorophenyl)ethanesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00374031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-chlorophenyl)ethane-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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